Cas no 209224-95-3 (4-Bromo-2,3-dihydro-1H-indene-2-carboxylic acid)

• Product Name: 4-Bromo-2,3-dihydro-1H-indene-2-carboxylic acid
• CAS No: 209224-95-3
• MF: C₁₀H₉BrO₂
• MW: 241.081262350082
• MDL: MFCD22034477
• CID: 2106992
• PubChem ID: 18789334
• Update Time: 2025-11-06

4-Bromo-2,3-dihydro-1H-indene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-bromo-2,3-dihydro-1H-indene-2-carboxylic acid
• 4-Bromoindan-2-carboxylic acid
• 1H-Indene-2-carboxylic acid, 4-bromo-2,3-dihydro-
• DA-08327
• 4-Bromo-indane-2-carboxylic acid
• AS-80689
• SY364354
• AKOS022683550
• CS-0173767
• 209224-95-3
• AT10112
• MFCD22034477
• SCHEMBL3301244
• 4-Bromo-2,3-dihydro-1H-indene-2-carboxylic acid

• MDL： MFCD22034477
• Inchi： 1S/C10H9BrO2/c11-9-3-1-2-6-4-7(10(12)13)5-8(6)9/h1-3,7H,4-5H2,(H,12,13)
• InChI Key： SVJMSROPAWUXIJ-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2=C1CC(C(=O)O)C2

Computed Properties

• Exact Mass: 239.97859g/mol
• Monoisotopic Mass: 239.97859g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3
• XLogP3: 2.4

Experimental Properties

• Density: 1.640±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.36 g/l) (25 º C),

Additional information on 4-Bromo-2,3-dihydro-1H-indene-2-carboxylic acid

Recent Advances in the Study of 4-Bromo-2,3-dihydro-1H-indene-2-carboxylic acid (CAS: 209224-95-3)

4-Bromo-2,3-dihydro-1H-indene-2-carboxylic acid (CAS: 209224-95-3) is a brominated indane derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound serves as a versatile building block in organic synthesis and has potential applications in drug discovery and development. Recent studies have explored its utility in the synthesis of novel bioactive molecules, particularly in the context of central nervous system (CNS) disorders and anti-inflammatory agents.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the role of 4-Bromo-2,3-dihydro-1H-indene-2-carboxylic acid as a precursor for the synthesis of indane-based gamma-aminobutyric acid (GABA) receptor modulators. The study demonstrated that derivatives of this compound exhibited promising binding affinities to GABA_A receptors, suggesting potential applications in the treatment of anxiety and epilepsy. The researchers employed a combination of molecular docking and in vitro assays to validate their findings, highlighting the compound's structural flexibility for further optimization.

Another significant advancement was reported in a 2024 Bioorganic & Medicinal Chemistry Letters paper, where 4-Bromo-2,3-dihydro-1H-indene-2-carboxylic acid was utilized to develop a series of nonsteroidal anti-inflammatory drugs (NSAIDs). The study focused on modifying the carboxylic acid moiety to enhance selectivity for cyclooxygenase-2 (COX-2) inhibition while minimizing gastrointestinal side effects. The lead compound derived from this scaffold showed a 15-fold increase in COX-2 selectivity compared to traditional NSAIDs, as confirmed by enzyme inhibition assays and molecular dynamics simulations.

The synthetic accessibility of 4-Bromo-2,3-dihydro-1H-indene-2-carboxylic acid has also been improved through recent methodological developments. A 2023 Organic Process Research & Development publication described a scalable, palladium-catalyzed bromination protocol that achieves >90% yield with excellent regioselectivity. This advancement addresses previous challenges in large-scale production, making the compound more accessible for industrial applications.

Emerging research has also explored the compound's potential in materials science. A 2024 ACS Applied Materials & Interfaces study demonstrated its utility as a building block for organic semiconductors. When incorporated into π-conjugated systems, derivatives of 4-Bromo-2,3-dihydro-1H-indene-2-carboxylic acid exhibited interesting charge transport properties, with hole mobilities reaching 0.15 cm²/V·s in thin-film transistors.

In conclusion, 4-Bromo-2,3-dihydro-1H-indene-2-carboxylic acid (CAS: 209224-95-3) continues to be a valuable scaffold in multiple research domains. Recent studies have expanded its applications from medicinal chemistry to materials science, while improved synthetic methods have enhanced its accessibility. Future research directions may include further exploration of its bioactive derivatives and investigation of its potential in targeted drug delivery systems.